Cas no 1805080-36-7 (Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805080-36-7
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4843345
• Update Time: 2025-07-02

Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3N2O5/c1-5-6(3-7(16)19-2)4-14-9(15(17)18)8(5)20-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： JBNWMLFTCIBTRJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=CC(CC(=O)OC)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805080-36-7)

Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805080-36-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as nitro, trifluoromethoxy, and acetate, offers versatile applications due to its structural complexity and reactivity. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the synthesis of novel bioactive molecules.

The growing interest in Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate is driven by its relevance to modern medicinal chemistry and crop protection solutions. With the rise of precision agriculture and targeted therapies, compounds like this are being investigated for their ability to interact with specific biological pathways. Its trifluoromethoxy group, for instance, is known to enhance metabolic stability, making it a valuable moiety in the design of next-generation pharmaceuticals and agrochemicals.

From a synthetic chemistry perspective, CAS No. 1805080-36-7 serves as a key intermediate in the preparation of more complex molecules. Its nitro and acetate functionalities allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with current trends in combinatorial chemistry and fragment-based drug design, where rapid iteration and optimization are critical.

Environmental and regulatory considerations also play a role in the study of Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate. As sustainability becomes a priority, researchers are evaluating the compound's biodegradability and ecological impact. Innovations in green chemistry are being applied to its synthesis, aiming to reduce waste and improve efficiency. These efforts are particularly relevant given the increasing scrutiny on chemical safety and environmental footprint in both the pharmaceutical and agricultural sectors.

In the context of material science, CAS No. 1805080-36-7 is being explored for its potential in creating advanced polymers and coatings. The trifluoromethoxy group, known for its lipophilicity and chemical stability, could contribute to the development of materials with unique properties, such as enhanced durability or resistance to harsh conditions. This aligns with the demand for high-performance materials in industries ranging from electronics to automotive.

Looking ahead, the versatility of Methyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate positions it as a compound of enduring interest. Whether in the realm of drug discovery, agrochemical innovation, or advanced materials, its multifaceted applications continue to inspire research and development. As scientific advancements unfold, this compound is likely to remain at the forefront of cutting-edge chemical solutions.